Cas no 1820571-42-3 (1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine)

• Product Name: 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine
• CAS No: 1820571-42-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5152660
• PubChem ID: 119057016
• Update Time: 2026-03-03

1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• ((2R,3R)-3-Isopropyltetrahydrofuran-2-yl)methanamine
• starbld0031293
• [(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine
• 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine

• Inchi： 1S/C8H17NO/c1-6(2)7-3-4-10-8(7)5-9/h6-8H,3-5,9H2,1-2H3/t7-,8+/m1/s1
• InChI Key： ZJDSZAXRGSXRBA-SFYZADRCSA-N
• SMILES： O1CC[C@H](C(C)C)[C@@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2

Additional information on 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine

Comprehensive Overview of 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine (CAS No. 1820571-42-3): Properties, Applications, and Industry Insights

The compound 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine (CAS No. 1820571-42-3) is a chiral amine derivative with a unique structural framework, featuring a tetrahydrofuran (oxolane) ring substituted with an isopropyl group and an aminomethyl moiety. Its stereochemistry, denoted by the (2R,3R) configuration, plays a critical role in its biological activity and synthetic utility. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules, particularly in the development of enantioselective catalysts and chiral auxiliaries.

In recent years, the demand for chiral amines like 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine has surged, driven by the growing emphasis on asymmetric synthesis in drug discovery. Researchers frequently search for "chiral amine applications" or "enantioselective synthesis techniques," reflecting the industry's focus on precision medicine and sustainable chemistry. The compound's rigid oxolane ring system enhances stereocontrol, making it valuable for designing inhibitors or modulators targeting enzymes and receptors with high specificity.

From a synthetic perspective, CAS No. 1820571-42-3 is often explored in peer-reviewed studies for its reactivity in reductive amination and nucleophilic substitution reactions. Its propan-2-yl (isopropyl) substituent contributes to lipophilicity, a property frequently queried in searches like "lipophilic amine derivatives" or "improving drug bioavailability." These keywords align with trends in optimizing pharmacokinetic profiles of small-molecule therapeutics, a hot topic in medicinal chemistry forums.

The compound's stability under physiological conditions has also sparked interest in "prodrug design strategies" discussions. Its methanamine group can serve as a versatile handle for conjugation, enabling the development of targeted delivery systems—a trending subtopic in oncology and neurology research. Additionally, computational chemists modeling "3D molecular docking" often leverage such scaffolds to predict binding affinities, further highlighting its interdisciplinary relevance.

Regulatory and safety profiles of 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine are rigorously documented, with no significant hazards flagged under standard handling protocols. This aligns with industry searches for "green chemistry alternatives" and "low-toxicity intermediates," emphasizing the compound's compatibility with modern sustainable practices. Its synthesis typically employs catalytic asymmetric methods, reducing waste generation—a key concern in ESG-focused manufacturing.

In summary, CAS No. 1820571-42-3 represents a sophisticated tool for chemists addressing challenges in asymmetric synthesis and drug design. Its structural features resonate with current explorations in "fragment-based drug discovery" and "scaffold hopping," while its synthetic versatility supports innovations across agrochemicals, materials science, and beyond. As the field evolves, this compound is poised to remain a subject of cutting-edge research and industrial applications.